Cas no 34580-89-7 (L-Cysteine,N-(hydroxymethyl)-)

• Product Name: L-Cysteine,N-(hydroxymethyl)-
• CAS No: 34580-89-7
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• CID: 294978
• PubChem ID: 45082025
• Update Time: 2025-04-19

L-Cysteine,N-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-(hydroxymethyl)-
• N-Hydroxymethylcysteine
• (2R)-2-(hydroxymethylamino)-3-sulfanylpropanoic acid
• 34580-89-7
• N-(Hydroxymethyl)-L-cysteine
• hydroxymethylcysteine
• SCHEMBL2284304
• DTXSID00665037

• Inchi： 1S/C4H9NO3S/c6-2-5-3(1-9)4(7)8/h3,5-6,9H,1-2H2,(H,7,8)/t3-/m0/s1
• InChI Key： ZIDILUZYDYKOJK-VKHMYHEASA-N
• SMILES： SC[C@@H](C(=O)O)NCO

Computed Properties

• Exact Mass: 151.03037
• Monoisotopic Mass: 151.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6A^2
• XLogP3: -3.2

Experimental Properties

• PSA: 69.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives